Welcome to BenchChem Online Store!
English
List
Bench Chemicals
molecular formula C10H14O4S B8710130 7-Thiaspiro[3.5]non-2-en-1-one, 3-ethoxy-, 7,7-dioxide

7-Thiaspiro[3.5]non-2-en-1-one, 3-ethoxy-, 7,7-dioxide

Cat. No. B8710130
M. Wt: 230.28 g/mol
InChI Key: NYRXSYOMPCLUKI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.
Patent
US07531549B2

Procedure details

A solution of 1,1-dioxo-hexahydro-1λ6-thiopyran-4-carboxylic acid (10.2 g, 57.3 mmol) [prepared according to the procedure of Org. Prep. Proc. Into 1977, 94] and DMF (0.3 ml) in DCM (120 ml) at rt, was treated dropwise with oxalyl chloride and the resulting slurry stirred for 3 d. The crude reaction was then concentrated in vacuo to give an oil which was re-dissolved in THF (100 ml), treated with ethoxyacetylene (10 ml, 50% w/w) and triethylamine (10 ml) and the resulting slurry stirred for 10 d at rt. Filtration and concentration of the filtrate in vacuo gave a crude oil which was purified by chromatography (SiO2, 30% EtOAc:hexanes) to give the title compound as a yellow oil (8.9 g, 38.6 mmol, 67%). δH (CDCl3, 300K) 4.88 (1H, s), 4.27 (2H, q, 4 7.1 Hz), 3.44-3.37 (2H, m), 3.13-3.05 (2H, m), 2.47-2.40 (2H, m), 2.35-2.29 (2H, m), 1.48 (3H, t, J 7.1 Hz); m/z (ES+, 70V) 230.9 (MH+).
Name
1,1-dioxo-hexahydro-1λ6-thiopyran-4-carboxylic acid
Quantity
10.2 g
Type
reactant
Reaction Step One
Name
DMF
Quantity
0.3 mL
Type
reactant
Reaction Step Two
Name
oxalyl chloride
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
DCM
Quantity
120 mL
Type
solvent
Reaction Step Two
Name
ethoxyacetylene
Quantity
10 mL
Type
reactant
Reaction Step Three
Name
triethylamine
Quantity
10 mL
Type
solvent
Reaction Step Three
Name
THF
Quantity
100 mL
Type
solvent
Reaction Step Four
Name
title compound
Yield
67%

Identifiers

REACTION_CXSMILES
[O:1]=[S:2]1(=[O:11])[CH2:7][CH2:6][CH:5]([C:8](O)=[O:9])[CH2:4][CH2:3]1.CN(C=O)C.C(Cl)(=O)C(Cl)=O.[CH2:23]([O:25][C:26]#[CH:27])[CH3:24]>C(Cl)Cl.C1COCC1.C(N(CC)CC)C>[CH2:26]([O:25][C:23]1[C:5]2([CH2:6][CH2:7][S:2](=[O:11])(=[O:1])[CH2:3][CH2:4]2)[C:8](=[O:9])[CH:24]=1)[CH3:27]

Inputs

Step One
Name
1,1-dioxo-hexahydro-1λ6-thiopyran-4-carboxylic acid
Quantity
10.2 g
Type
reactant
Smiles
O=S1(CCC(CC1)C(=O)O)=O
Step Two
Name
DMF
Quantity
0.3 mL
Type
reactant
Smiles
CN(C)C=O
Name
oxalyl chloride
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(C(=O)Cl)(=O)Cl
Name
DCM
Quantity
120 mL
Type
solvent
Smiles
C(Cl)Cl
Step Three
Name
ethoxyacetylene
Quantity
10 mL
Type
reactant
Smiles
C(C)OC#C
Name
triethylamine
Quantity
10 mL
Type
solvent
Smiles
C(C)N(CC)CC
Step Four
Name
THF
Quantity
100 mL
Type
solvent
Smiles
C1CCOC1

Conditions

Stirring
Type
CUSTOM
Details
the resulting slurry stirred for 3 d
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
The crude reaction
CONCENTRATION
Type
CONCENTRATION
Details
was then concentrated in vacuo
CUSTOM
Type
CUSTOM
Details
to give an oil which
STIRRING
Type
STIRRING
Details
the resulting slurry stirred for 10 d at rt
Duration
10 d
FILTRATION
Type
FILTRATION
Details
Filtration and concentration of the filtrate in vacuo
CUSTOM
Type
CUSTOM
Details
gave a crude oil which
CUSTOM
Type
CUSTOM
Details
was purified by chromatography (SiO2, 30% EtOAc:hexanes)

Outcomes

Product
Details
Reaction Time
 3 d
Name
title compound
Type
product
Smiles
C(C)OC1=CC(C12CCS(CC2)(=O)=O)=O
Measurements
Type Value Analysis
AMOUNT: AMOUNT 38.6 mmol
AMOUNT: MASS 8.9 g
YIELD: PERCENTYIELD 67%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.